Cas no 523-59-1 (Seselin)

• Product Name: Seselin
• CAS No: 523-59-1
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 936782
• PubChem ID: 68229
• Update Time: 2025-04-24

Seselin Chemical and Physical Properties

Names and Identifiers

• SESELIN
• 8,8-dimethylpyrano[2,3-f]chromen-2-one
• 2H-1-Benzopyran-6-acrylic acid, 5-hydroxy-2,2-dimethyl-, &#948
• Amyrolin
• -lactone
• Seseline
• HY-W505771
• CHEMBL71358
• AKOS000276897
• 2H-1-Benzopyran-6-acrylic acid, 5-hydroxy-2,2-dimethyl-, .delta.-lactone
• 3',4'-Di-O-(-)-Camphanoyl-(+)-cis-khellactone
• 8,8-Dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-2-one, 9CI
• 8,8-Dimethyl-2H,8H-pyrano[2,3-f]chromen-2-one
• 8,8-Dimethyl-2H,8H-pyrano[2,3-f]chromen-2-one #
• Pyranocoumarin deriv.
• 2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one, 8,8-dimethyl-
• 2',2'-dimethyl-3-pyreno[6'5:7,8]coumarin
• Sesalin
• SCHEMBL8993385
• 8,8-Dimethyl-2H,8H-benzo(1,2-b:3,4-b')dipyran-2-one
• C09312
• 523-59-1
• 5634E8957P
• UNII-5634E8957P
• Q27104968
• QUVCQYQEIOLHFZ-UHFFFAOYSA-N
• 8,8-DIMETHYLPYRANO[2,3-H]CHROMEN-2-ONE
• BDBM50361397
• 2H,8H-Benzo(1,2-b:3,4-b')dipyran-2-one, 8,8-dimethyl-
• CS-0591374
• CHEBI:69040
• 8,8-Dimethyl-2H,8H-Benzo[1,2-b:3,4-b']dipyran-2-one
• HMS1648A10
• Oprea1_187929
• DTXSID60200322
• "Seselin
• G77042
• 5-Hydroxy-2,2-dimethyl-2H-1-benzopyran-6-acrylic Acid delta-Lactone; 8,8-Dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-2-one; Amyrolin; Seseline
• 8,8-Dimethyl-2H,8H-benzo(1,2-b:3,4-b')dipyran-2-one, 9ci
• 2',2'-dimethyl-3-pyreno(6'5:7,8)coumarin
• 8,8-Dimethyl-2H,8H-pyrano(2,3-F)chromen-2-one
• DA-57810
• DTXCID60122813
• 2H-1-Benzopyran-6-acrylic acid, 5-hydroxy-2,2-dimethyl-, delta-lactone
• Seselin

• Inchi： 1S/C14H12O3/c1-14(2)8-7-10-11(17-14)5-3-9-4-6-12(15)16-13(9)10/h3-8H,1-2H3
• InChI Key： QUVCQYQEIOLHFZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2C=CC1(C)C

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 403.0±45.0 °C at 760 mmHg
• Flash Point: 170.5±23.3 °C
• PSA: 35.53
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Seselin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins
• Natural Products and Extracts Plant Extracts Plant based Decatropis bicolor

Additional information on Seselin

SESELIN: A Comprehensive Overview of CAS No. 523-59-1

SESELIN, identified by the CAS Registry Number 523-59-1, is a chemical compound that has garnered significant attention in various industries due to its unique properties and applications. This compound is widely recognized for its role in the cosmetic and personal care industry, where it serves as an effective preservative and antimicrobial agent. Recent studies have highlighted its potential in enhancing product stability while maintaining safety for human use.

The chemical structure of SESELIN contributes to its ability to inhibit microbial growth, making it a valuable ingredient in formulations where shelf life and hygiene are critical. Researchers have explored its mechanism of action, revealing that it disrupts bacterial cell membranes, thereby preventing the growth of harmful microorganisms. This property has been validated through extensive laboratory testing, ensuring its reliability in industrial applications.

In the context of environmental impact, recent studies have examined the biodegradability of SESELIN. Findings suggest that it decomposes efficiently under specific conditions, reducing its ecological footprint. This aligns with global trends toward sustainable chemistry and eco-friendly product development. As a result, SESELIN is increasingly being adopted by manufacturers seeking to balance efficacy with environmental responsibility.

The versatility of CAS No. 523-59-1 extends beyond cosmetics, with emerging applications in pharmaceuticals and food preservation. Its ability to function effectively at low concentrations makes it an economical choice for industries aiming to optimize production costs without compromising on quality. Furthermore, regulatory bodies have approved its use in various regions, underscoring its compliance with international safety standards.

Recent advancements in analytical techniques have enabled more precise characterization of SESELIN. High-resolution mass spectrometry and chromatographic methods have provided deeper insights into its molecular composition and stability under different conditions. These innovations are paving the way for further enhancements in product formulation and application.

In conclusion, SESELIN, represented by CAS No. 523-59-1, stands as a testament to the intersection of scientific innovation and industrial necessity. Its proven efficacy, coupled with ongoing research into its environmental and health implications, positions it as a key ingredient in modern product development.